Cas no 1416331-48-0 (1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol)

1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol structure
1416331-48-0 structure
Product Name:1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol
CAS No:1416331-48-0
MF:C5H8N2OS
MW:144.194819450378
CID:5244365
PubChem ID:131417789
Update Time:2024-03-01

1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-4-methanol, α,5-dimethyl-
    • 1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol
    • 1416331-48-0
    • EN300-266223
    • Inchi: 1S/C5H8N2OS/c1-3(8)5-4(2)9-7-6-5/h3,8H,1-2H3
    • InChI Key: ADGODRHFJWLHIQ-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C(C)O)N=N1

Computed Properties

  • Exact Mass: 144.03573406g/mol
  • Monoisotopic Mass: 144.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • Density: 1.279±0.06 g/cm3(Predicted)
  • Boiling Point: 252.6±32.0 °C(Predicted)
  • pka: 12.75±0.20(Predicted)

1-(5-methyl-1,2,3-thiadiazol-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-266223-0.05g
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Enamine
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Enamine
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